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Compound of Interest

Compound Name: Vanillactic acid

Cat. No.: B126003 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is a critical

component of research and development. This guide provides detailed, step-by-step

procedures for the proper disposal of vanillactic acid, tailored for researchers, scientists, and

drug development professionals. Adherence to these protocols is essential for maintaining a

safe laboratory environment and complying with regulatory standards.

Hazard Assessment and Safety Precautions
Vanillactic acid (2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid) is a phenolic

organic acid.[1] While a comprehensive Safety Data Sheet (SDS) for vanillactic acid is not

readily available, it is classified as a potentially toxic compound. As an organic acid, it should

be handled with care, utilizing appropriate personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat. All handling and disposal procedures

should be conducted in a well-ventilated area or a fume hood to minimize inhalation exposure.

Physicochemical Properties of Vanillactic Acid
A summary of the key quantitative data for vanillactic acid is presented in the table below.

These properties are important for understanding its chemical behavior and informing safe

handling and disposal practices.
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Property Value

Molecular Formula C₁₀H₁₂O₅

Molecular Weight ~212.2 g/mol

Physical State Solid at room temperature

Water Solubility 4.3 g/L

pKa (Strongest Acidic) ~3.37

Data sourced from PubChem and FooDB.[2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of vanillactic acid
waste. This procedure is based on general best practices for the disposal of organic acid waste

in a laboratory setting.

1. Waste Segregation:

Designate a specific waste container for vanillactic acid and any materials contaminated

with it (e.g., gloves, weigh boats, paper towels).

Do not mix vanillactic acid waste with other waste streams, particularly incompatible

chemicals such as bases, oxidizing agents, or reactive metals.

2. Container Selection and Labeling:

Use a chemically compatible, leak-proof container with a secure lid. High-density

polyethylene (HDPE) containers are generally suitable for organic acid waste.

Clearly label the container with "Hazardous Waste," "Vanillactic Acid Waste," and the date

accumulation started. The exact contents of the container must be clearly identified.

3. Waste Accumulation and Storage:
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Store the sealed waste container in a designated, well-ventilated satellite accumulation area

within the laboratory.

Ensure secondary containment is used to prevent spills.

Keep the waste container closed at all times, except when adding waste.

4. Neutralization (for dilute aqueous solutions only):

While drain disposal is not recommended, very dilute aqueous solutions of vanillactic acid
may, in some jurisdictions and with institutional approval, be neutralized prior to drain

disposal.

If permitted, slowly add a weak base, such as sodium bicarbonate, to the dilute solution

while stirring in a fume hood. Monitor the pH to ensure it is within the acceptable range for

drain disposal (typically between 6 and 9).

Crucially, always consult your institution's specific guidelines and local regulations before

neutralizing and disposing of any chemical waste down the drain.

5. Professional Disposal:

Vanillactic acid waste, especially in solid form or in concentrated solutions, must be

disposed of through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.

Follow your institution's procedures for requesting a chemical waste pickup.

6. Spill Management:

In the event of a spill, evacuate the immediate area and alert your supervisor.

For small spills, use an inert absorbent material, such as sand or vermiculite, to contain the

spill.

Collect the absorbed material and place it in the designated hazardous waste container.
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Clean the spill area with an appropriate solvent, and dispose of all cleanup materials as

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

vanillactic acid.
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Start: Vanillactic Acid Waste Generated

Is the waste solid, concentrated,
or in an organic solvent?

Is the waste a dilute
aqueous solution?

No

Collect in a labeled, compatible
hazardous waste container.

Yes

No
(Uncertain)

Consult Institutional EHS Policy
and Local Regulations

Yes

Store container in a designated
satellite accumulation area.

Is drain disposal of neutralized
acid permitted?

No

Neutralize with a weak base
(e.g., sodium bicarbonate) to a pH

between 6 and 9.

Yes

Dispose down the drain with
copious amounts of water.

End: Waste Properly Disposed

Arrange for pickup by EHS or a
licensed waste contractor.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of vanillactic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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